N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide

• IUPAC Name: N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide
• InChI: InChI=1S/C19H14N4OS/c24-19(18-11-21-16-5-1-2-6-17(16)22-18)23(12-14-7-9-25-13-14)15-4-3-8-20-10-15/h1-11,13H,12H2
• InChI Key: NDUIATDEYDOPFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=N2)C(=O)N(CC3=CSC=C3)C4=CN=CC=C4
• Molecular Formula: C19H14N4OS
• Molecular Weight: 346.4 g/mol

Description

N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide is not fully understood. However, studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and to reduce the production of reactive oxygen species. It has also been shown to have anti-inflammatory effects and to reduce the levels of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide in lab experiments is its potential as a multifunctional compound with applications in various fields. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide. One direction is to further investigate its potential as an anticancer agent and to optimize its use in cancer treatment. Another direction is to explore its potential use in the treatment of neurodegenerative disorders. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide involves the reaction of 3-(pyridin-3-yl)acrylonitrile and 3-bromo-1-(thiophen-3-yl)propan-1-one in the presence of a base. The resulting product is then subjected to a coupling reaction with 1,2-diaminoquinoxaline in the presence of a coupling agent to yield the final compound.

Scientific Research Applications

N-pyridin-3-yl-N-(thiophen-3-ylmethyl)quinoxaline-2-carboxamide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.